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Compound of Interest

Compound Name: Diarylide Yellow

Cat. No.: B1668936

An In-depth Technical Guide to Diarylide Yellow for Researchers and Scientists

This technical guide provides a comprehensive overview of Diarylide Yellow, specifically
focusing on the compound identified by CAS number 5102-83-0. It is intended for researchers,
scientists, and professionals in drug development who require detailed chemical, physical, and
toxicological information on this substance.

Chemical Identification

Diarylide Yellow is a member of the diarylide pigment class, characterized by its vibrant yellow

hue. The specific compound detailed in this guide is most commonly referred to as Pigment
Yellow 13.
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Identifier Value

CAS Number 5102-83-0[1][2][3]

2-[[2-chloro-4-[3-chloro-4-[[1-(2,4-

dimethylanilino)-1,3-dioxobutan-2-

IUPAC Name ) ]
ylldiazenyl]phenyl]phenyl]diazenyl]-N-(2,4-
dimethylphenyl)-3-oxobutanamide[4][5]

Synonyms Diarylide Yellow AAMX, Pigment Yellow 13[1]

Molecular Formula C36H34CI2N604[4][5]

Molecular Weight 685.6 g/mol [6]

Physicochemical Properties

Diarylide Yellow is a solid organic powder with very low solubility in water.[5] A summary of its
key physicochemical properties is presented below.

Property Value Source
Appearance Yellow Powder --INVALID-LINK--
Melting Point Decomposes above 300 °C OECD SIDS
Water Solubility 0.35-8.1 ug/L OECD SIDS
Solubility in n-octanol 8.5-49.8 ug/L OECD SIDS
Bulk Density 1.5 g/cm3 --INVALID-LINK--

--INVALID-LINK--, --INVALID-
LINK--

pH 5.0-8.0

Toxicological Profile

Diarylide Yellow pigments are generally considered to have low toxicity due to their very low
bioavailability.[7] However, a key consideration is their potential to decompose at high
temperatures (above 200°C) to release 3,3'-dichlorobenzidine, a known carcinogen.[4][8]
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Endpoint Result Species
Acute Oral LD50 >3000 mg/kg bw Rat[5]

Acute Dermal LD50 >3000 mg/kg bw Not specified[5]
Acute Inhalation LC50 >4.448 mg/m3 Not specified[5]

Not classified as a carcinogen.
However, the decomposition

Carcinogenicity product 3,3'-dichlorobenzidine Not applicable[1][9]
is a suspected human

carcinogen.

o Non-mutagenic in bacterial _
Mutagenicity tests.[5] Bacteria[5]
ests.

Experimental Protocols

Detailed experimental protocols for toxicological testing of pigments like Diarylide Yellow
typically follow standardized guidelines from organizations such as the OECD (Organisation for
Economic Co-operation and Development). For instance, acute oral toxicity studies would be
conducted according to OECD Test Guideline 423. This protocol involves the administration of
the test substance to fasted animals, followed by observation for a defined period to assess for

signs of toxicity and mortality.

Logical Relationships and Pathways

While there are no known direct signaling pathways associated with Diarylide Yellow due to its
inert nature, a critical logical pathway to consider is its thermal decompaosition.
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Thermal decomposition pathway of Diarylide Yellow.

The primary concern from a toxicological and drug development perspective is the potential for
human exposure to 3,3'-dichlorobenzidine (DCB), a decomposition product. The metabolic
activation of DCB is a critical pathway leading to its carcinogenic effects.
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Metabolic activation pathway of 3,3'-Dichlorobenzidine.

Applications and Considerations

Diarylide Yellow is widely used as a pigment in printing inks, plastics, and coatings.[10][11] It
is not used in food or drug applications.[12] For researchers in drug development, it is crucial to
be aware of Diarylide Yellow as a potential impurity or a component in packaging materials,
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where its low migration potential is a key attribute.[13] However, the potential for decomposition
under high-temperature processing conditions must be considered.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. langridgecolours.com [langridgecolours.com]

. atccolor.com [atccolor.com]

. harwick.com [harwick.com]

. Diarylide pigment - Wikipedia [en.wikipedia.org]

. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

. Diarylide Yellow | C36H34CI2N604 | CID 73462 - PubChem [pubchem.ncbi.nim.nih.gov]
. canada.ca [canada.ca]

. artspectrum.com.au [artspectrum.com.au]

°
(o] (0] ~ (o)) ()] EEN w N =

. pigments.com [pigments.com]
e 10. Diarylide dye - CAMEO [cameo.mfa.org]
e 11. CAS 5102-83-0: Pigment Yellow 13 | CymitQuimica [cymitquimica.com]

e 12. Summary of Public Comments Received on Five Diarylide Yellow Pigments (CAS 5102-
83-0, 5567-15-7, 6358-85-6, 78952-70-2, and 90268-24-9) Draft Screening Assessment
Report - Canada.ca [canada.ca]

e 13. Buy Diarylide Yellow | 5102-83-0 | >98% [smolecule.com]

« To cite this document: BenchChem. [CAS number and IUPAC name for Diarylide Yellow.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668936#cas-number-and-iupac-name-for-diarylide-
yellow]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s523641
https://www.smolecule.com/products/s523641
https://www.benchchem.com/product/b1668936?utm_src=pdf-custom-synthesis
https://langridgecolours.com/wp-content/uploads/2017/04/Diarylide_Yellow_Pigment-SDS.pdf
https://www.atccolor.com/pdf/TDS%20PIGMENT%20YELLOW%2013%20ATC.pdf
http://harwick.com/files/tds/PIGMENT_YELLOW_13.PDF
https://en.wikipedia.org/wiki/Diarylide_pigment
https://hpvchemicals.oecd.org/ui/handler.axd?id=7450284d-eacc-4dd9-b1cb-24fae5914eed
https://pubchem.ncbi.nlm.nih.gov/compound/Diarylide-Yellow
https://www.canada.ca/content/dam/eccc/migration/ese-ees/ae21e557-06f2-47bf-b6d1-f1cd20d82cd0/fsar_grouping-azo-pkg1-diarylide_en.pdf
https://artspectrum.com.au/wp-content/uploads/2020/12/SDS-Art-Spectrum%C2%AE-Dry-Ground-Pigment-Diarylide-Yellow-GHS-SDS.pdf
https://www.pigments.com/wp-content/uploads/2413_DIARYLIDE_YELLOW_13_EN_TDS.pdf
https://cameo.mfa.org/wiki/Diarylide_dye
https://cymitquimica.com/cas/5102-83-0/
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/summarypublic-comments-receivedfive-diarylide-yellow-pigments-cas-5102-83-0-5567-15-7-6358-85-6-78952-70-290.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/summarypublic-comments-receivedfive-diarylide-yellow-pigments-cas-5102-83-0-5567-15-7-6358-85-6-78952-70-290.html
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/summarypublic-comments-receivedfive-diarylide-yellow-pigments-cas-5102-83-0-5567-15-7-6358-85-6-78952-70-290.html
https://www.smolecule.com/products/s523641
https://www.benchchem.com/product/b1668936#cas-number-and-iupac-name-for-diarylide-yellow
https://www.benchchem.com/product/b1668936#cas-number-and-iupac-name-for-diarylide-yellow
https://www.benchchem.com/product/b1668936#cas-number-and-iupac-name-for-diarylide-yellow
https://www.benchchem.com/product/b1668936#cas-number-and-iupac-name-for-diarylide-yellow
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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